![molecular formula C16H18N2O4S B4849280 N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide](/img/structure/B4849280.png)
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide, also known as E7046, is a small molecule inhibitor that targets the colony-stimulating factor 1 receptor (CSF1R). This receptor plays a critical role in the survival, proliferation, and differentiation of monocytes, macrophages, and their progenitor cells. E7046 has been shown to have potential therapeutic effects in a variety of diseases, including cancer and inflammatory disorders.
Mechanism of Action
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide targets the CSF1R, which is overexpressed in many types of cancer and is involved in the recruitment and differentiation of tumor-associated macrophages. By inhibiting the CSF1R, N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide can prevent the recruitment of macrophages to the tumor microenvironment and inhibit tumor growth. Additionally, N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have anti-inflammatory effects by reducing the number of pro-inflammatory macrophages in inflamed tissues.
Biochemical and Physiological Effects
In addition to its effects on cancer and inflammation, N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have other biochemical and physiological effects. N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to reduce the number of osteoclasts, which are cells that break down bone tissue and play a role in osteoporosis. Additionally, N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to reduce the number of adipose tissue macrophages, which are involved in obesity-related inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and modified. Additionally, N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have potent and selective inhibitory effects on the CSF1R. However, one limitation of using N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide is that it can have off-target effects on other kinases, which can complicate data interpretation.
Future Directions
There are several future directions for the study of N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide. One area of research is the development of N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide as a therapeutic agent for cancer and inflammatory disorders. Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide in patients with solid tumors and rheumatoid arthritis. Another area of research is the identification of biomarkers that can predict response to N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide treatment. Additionally, the development of more selective CSF1R inhibitors could lead to improved therapeutic outcomes and fewer off-target effects.
Scientific Research Applications
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been studied extensively for its potential therapeutic effects in cancer and inflammatory disorders. In preclinical studies, N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and pancreatic cancer. Additionally, N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have anti-inflammatory effects in models of rheumatoid arthritis and inflammatory bowel disease.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-(methanesulfonamido)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-3-22-15-10-8-13(9-11-15)17-16(19)12-4-6-14(7-5-12)18-23(2,20)21/h4-11,18H,3H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRWHMMSCBRXWND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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